Nitrodenafil
Nitrodenafil
Brand Name:
Vulcanchem
CAS No.:
147676-99-1
VCID:
VC21177343
InChI:
InChI=1S/C17H19N5O4/c1-4-6-12-14-15(21(3)20-12)17(23)19-16(18-14)11-9-10(22(24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,18,19,23)
SMILES:
CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C
Molecular Formula:
C17H19N5O4
Molecular Weight:
357.4 g/mol
Nitrodenafil
CAS No.: 147676-99-1
Cat. No.: VC21177343
Molecular Formula: C17H19N5O4
Molecular Weight: 357.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 147676-99-1 |
|---|---|
| Molecular Formula | C17H19N5O4 |
| Molecular Weight | 357.4 g/mol |
| IUPAC Name | 5-(2-ethoxy-5-nitrophenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C17H19N5O4/c1-4-6-12-14-15(21(3)20-12)17(23)19-16(18-14)11-9-10(22(24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,18,19,23) |
| Standard InChI Key | JMINGHHRIRWKPP-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C |
| SMILES | CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C |
| Canonical SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator